Cas no 2119669-71-3 (Asciminib hydrochloride)
Asciminib hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Asciminib hydrochloride
- Scemblix (TN)
- N-(4-(chlorodifluoromethoxy)phenyl)-6-((3R)-3-hydroxypyrrolidin-1-yl)-5-(1H-pyrazol-3-yl)pyridine-3-carboxamide monohydrochloride
- Asciminib hydrochloride [USAN]
- ASCIMINIB HYDROCHLORIDE [WHO-DD]
- N-(4-(Chlorodifluoromethoxy)phenyl)-6-((3R)-3-hydroxypyrrolidin-1-yl)-5-(1H-pyrazol-3-yl)pyridine-3-carboxamidehydrogen Chloride (1/1)
- HY-104010A
- UNII-C5U34S9XFV
- MS-29032
- DA-71060
- D11404
- Asciminib HCl
- C5U34S9XFV
- (R)-N-(4-(chlorodifluoromethoxy)phenyl)-6-(3-hydroxypyrrolidin-1-yl)-5-(1H-pyrazol-3-yl)nicotinamide hydrochloride
- CHEMBL4297220
- Asciminib hydrochloride (JAN/USAN)
- 2119669-71-3
- Scemblix
- SCHEMBL22656445
- ASCIMINIB HYDROCHLORIDE [ORANGE BOOK]
- N-[4-[chloro(difluoro)methoxy]phenyl]-6-[(3R)-3-hydroxypyrrolidin-1-yl]-5-(1H-pyrazol-5-yl)pyridine-3-carboxamide;hydrochloride
- 3-Pyridinecarboxamide, N-(4-(chlorodifluoromethoxy)phenyl)-6-((3R)-3-hydroxy-1-pyrrolidinyl)-5-(1H-pyrazol-3-yl)-, hydrochloride (1:1)
- ASCIMINIB HYDROCHLORIDE [JAN]
- WLZ3771
- Asciminib (hydrochloride)
- ABL001-AAA
-
- Inchi: 1S/C20H18ClF2N5O3.ClH/c21-20(22,23)31-15-3-1-13(2-4-15)26-19(30)12-9-16(17-5-7-25-27-17)18(24-10-12)28-8-6-14(29)11-28;/h1-5,7,9-10,14,29H,6,8,11H2,(H,25,27)(H,26,30);1H/t14-;/m1./s1
- InChI Key: HGCOOPLEWPBLOY-PFEQFJNWSA-N
- SMILES: C(C1C=NC(N2C[C@H](O)CC2)=C(C2=NNC=C2)C=1)(=O)NC1C=CC(OC(F)(F)Cl)=CC=1.Cl
Computed Properties
- Exact Mass: 485.0833012g/mol
- Monoisotopic Mass: 485.0833012g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 626
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103Ų
Asciminib hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01X764-5mg |
Asciminib HCl |
2119669-71-3 | 99% | 5mg |
$278.00 | 2023-12-19 | |
| 1PlusChem | 1P01X764-10mg |
Asciminib HCl |
2119669-71-3 | 99% | 10mg |
$378.00 | 2023-12-19 | |
| 1PlusChem | 1P01X764-25mg |
Asciminib HCl |
2119669-71-3 | 99% | 25mg |
$610.00 | 2023-12-19 | |
| 1PlusChem | 1P01X764-50mg |
Asciminib HCl |
2119669-71-3 | 99% | 50mg |
$846.00 | 2023-12-19 | |
| 1PlusChem | 1P01X764-100mg |
Asciminib HCl |
2119669-71-3 | 99% | 100mg |
$1287.00 | 2023-12-19 | |
| LKT Labs | A724092-1mg |
Asciminib Hydrochloride |
2119669-71-3 | ≥98% | 1mg |
$94.50 | 2024-05-21 | |
| LKT Labs | A724092-5mg |
Asciminib Hydrochloride |
2119669-71-3 | ≥98% | 5mg |
$262.50 | 2024-05-21 | |
| LKT Labs | A724092-25mg |
Asciminib Hydrochloride |
2119669-71-3 | ≥98% | 25mg |
$756.00 | 2024-05-21 | |
| Ambeed | A1671268-5mg |
(R)-N-(4-(Chlorodifluoromethoxy)phenyl)-6-(3-hydroxypyrrolidin-1-yl)-5-(1H-pyrazol-5-yl)nicotinamide hydrochloride |
2119669-71-3 | 98% | 5mg |
$170.0 | 2025-02-28 | |
| Ambeed | A1671268-10mg |
(R)-N-(4-(Chlorodifluoromethoxy)phenyl)-6-(3-hydroxypyrrolidin-1-yl)-5-(1H-pyrazol-5-yl)nicotinamide hydrochloride |
2119669-71-3 | 98% | 10mg |
$240.0 | 2025-02-28 |
Asciminib hydrochloride Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
Additional information on Asciminib hydrochloride
Asciminib Hydrochloride: A Comprehensive Overview
Asciminib hydrochloride (CAS No. 2119669-71-3) is a cutting-edge chemical compound that has garnered significant attention in the fields of pharmacology and material science. This compound, with its unique chemical structure and properties, has been the focus of extensive research to explore its potential applications in drug development and advanced materials. In this article, we delve into the latest findings and breakthroughs related to asciminib hydrochloride, shedding light on its significance in contemporary scientific research.
The chemical structure of asciminib hydrochloride is characterized by a complex arrangement of functional groups that contribute to its distinctive properties. Recent studies have highlighted its ability to act as a versatile building block in organic synthesis, enabling the creation of novel compounds with enhanced bioactivity. Researchers have demonstrated that asciminib hydrochloride can serve as a key intermediate in the synthesis of bioactive molecules, paving the way for innovative therapeutic agents.
One of the most promising applications of asciminib hydrochloride lies in its potential as a drug candidate. Preclinical studies have shown that this compound exhibits potent biological activity against various disease models, including cancer and inflammatory disorders. Its ability to modulate key cellular pathways makes it a compelling candidate for drug development. Furthermore, advancements in synthetic methodologies have improved the scalability and efficiency of producing asciminib hydrochloride, making it more accessible for large-scale research and commercialization.
In addition to its pharmacological applications, asciminib hydrochloride has also been explored for its role in materials science. Its unique electronic properties make it a potential candidate for use in advanced materials such as semiconductors and optoelectronic devices. Recent research has focused on optimizing its integration into material systems to enhance performance and functionality. These findings underscore the versatility of asciminib hydrochloride across multiple scientific disciplines.
The synthesis of asciminib hydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Innovations in catalytic processes and green chemistry have significantly improved the sustainability of its production. By adopting environmentally friendly synthesis routes, researchers aim to reduce the ecological footprint associated with manufacturing asciminib hydrochloride, aligning with global efforts toward sustainable development.
As interest in asciminib hydrochloride continues to grow, collaborations between academia and industry are playing a crucial role in advancing its research and development. Joint initiatives have led to the establishment of robust platforms for testing its efficacy and safety, accelerating its progression from the laboratory to clinical trials. These collaborative efforts highlight the importance of interdisciplinary teamwork in driving scientific innovation.
In conclusion, asciminib hydrochloride (CAS No. 2119669-71-3) stands at the forefront of scientific exploration, offering immense potential across diverse fields. With ongoing advancements in synthesis techniques, biological applications, and material integration, this compound is poised to make a significant impact on future technologies and therapeutic solutions. As research continues to unfold, asciminib hydrochloride will undoubtedly remain a focal point for scientists seeking innovative solutions to complex challenges.
2119669-71-3 (Asciminib hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)